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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

copper beryllium (BeCu) connectors. The information aims to address specific issues related

to stress relaxation that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is stress relaxation and why is it a concern for copper beryllium connectors?

A1: Stress relaxation is the time-dependent decrease of stress in a material under a constant

strain, such as a connector beam with a fixed deflection.[1] It is a critical concern in electrical

connectors because it leads to a reduction in contact force over time.[1][2] This loss of force

can degrade the electrical connection, increase contact resistance, and ultimately lead to signal

integrity issues or connection failure.[2][3]

Q2: What are the primary factors that cause stress relaxation in BeCu connectors?

A2: The main factors influencing stress relaxation are:

Temperature: Elevated temperatures are a significant contributor to stress relaxation.[4][5][6]

Operating temperatures approaching the material's original heat treatment temperature can

accelerate this process.[7]
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Time: Stress relaxation is a time-dependent phenomenon. The longer a connector is under

stress, the more relaxation will occur.[1][8]

Initial Stress Level: The amount of initial stress applied to the connector can affect the rate

and magnitude of relaxation.[2][9]

Alloy Composition and Temper: Different copper beryllium alloys and their tempers

(hardness) exhibit varying resistance to stress relaxation.[4][10] Heat-treated alloys generally

show better resistance than those strengthened solely by cold working.[2][10]

Q3: My experiment involves elevated temperatures. How can I minimize stress relaxation in my

BeCu connectors?

A3: To minimize stress relaxation at elevated temperatures:

Select the Right Alloy: Choose a BeCu alloy specifically designed for high-temperature

applications. For example, Alloy 25 (C17200) is known for its high strength and resistance to

stress relaxation at elevated temperatures.[11][12]

Consider Mill-Hardened Tempers: Mill-hardened (pre-heat-treated) alloys often provide

excellent stress relaxation resistance without the need for subsequent heat treatment after

forming, which can reduce costs and prevent part distortion.[13]

Operate Below Recommended Temperature Limits: Ensure that the operating temperature

remains well below the alloy's heat treatment temperature. For many heat-treated BeCu

alloys, a general guideline is to stay below 260°C (500°F).[7]

Proper Heat Treatment: If you are heat-treating parts, ensure it is done correctly. For

instance, BeCu Alloy 25 is typically heated to 315-357°C (600-675°F) for two hours to

achieve its optimal spring properties.[7]

Q4: I'm observing a gradual increase in contact resistance in my connector setup. Could this be

due to stress relaxation?

A4: Yes, a gradual increase in contact resistance is a classic symptom of stress relaxation. As

the contact force decreases due to stress relaxation, the electrical interface becomes less
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stable, leading to higher resistance.[2][3] This can be especially prevalent in environments with

thermal cycling or vibrations.[3]

Q5: How does the manufacturing process of the connector affect its stress relaxation

properties?

A5: The manufacturing process plays a crucial role. Cold working, a process used to shape and

strengthen the material, can make some alloys more susceptible to stress relaxation over time,

especially at elevated temperatures.[10] Conversely, precipitation hardening (age hardening), a

heat treatment process, creates a more stable microstructure that is highly resistant to stress

relaxation.[10] For optimal performance, it is often recommended to use BeCu alloys that are in

a peak-aged (fully precipitation-hardened) condition.

Troubleshooting Guide
Issue: Premature Connector Failure or Intermittent Signal Loss

Possible Cause: Significant stress relaxation leading to a loss of contact force.

Troubleshooting Steps:

Verify Operating Temperature: Ensure the connector's operating temperature is within the

specified limits for the BeCu alloy being used.

Inspect for Physical Deformation: Check for any signs of permanent set or deformation in

the connector springs, which indicates that stress relaxation has occurred.

Review Material Selection: Confirm that the chosen BeCu alloy and temper are

appropriate for the application's stress and temperature requirements. Refer to the data

table below for alloy comparisons.

Consider a Higher Performance Alloy: If the current alloy is insufficient, consider upgrading

to a BeCu alloy with superior stress relaxation resistance at your operating temperature.

Issue: Inconsistent Performance Across a Batch of Connectors

Possible Cause: Variability in the material's heat treatment or manufacturing process.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.materion.com/en/insights/blog/in-our-element-what-is-stress-relaxation-of-materials
https://www.greenconn.com/en/lab-detail62.html
https://www.greenconn.com/en/lab-detail62.html
https://www.copper.org/applications/industrial/DesignGuide/performance/alloystress03.html
https://www.copper.org/applications/industrial/DesignGuide/performance/alloystress03.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Steps:

Request Material Certifications: Obtain material certifications from your supplier to verify

the alloy composition and temper of the connectors.

Perform Hardness Testing: A simple hardness test can help determine if the connectors

have been properly heat-treated.

Consult with the Manufacturer: Discuss the observed inconsistencies with the connector

manufacturer to investigate potential batch-to-batch variations.

Quantitative Data Summary
The following table summarizes the key properties of common copper beryllium alloys

relevant to stress relaxation.

Property Alloy 25 (C17200) Alloy 11 (C17000)
Phosphor Bronze
(C51000)

Beryllium Content (%) 1.80 - 2.00 0.20 - 0.60 N/A

Tensile Strength

(MPa)
Up to 1500 ~750 ~620

Electrical Conductivity

(% IACS)
22 - 28 48 - 60 ~15

Max Operating Temp.

(°C)
~260 ~200 ~100

Stress Relaxation

Resistance
Excellent Good Fair

Note: These are typical values and can vary based on the specific temper and processing of

the material.

Experimental Protocols
Methodology for Stress Relaxation Testing (Based on ASTM E328)
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This protocol outlines a common method for evaluating the stress relaxation of copper
beryllium strip material in bending.[14][15]

Specimen Preparation:

Cut rectangular test specimens from the BeCu strip.

Measure and record the dimensions (thickness, width, length) of each specimen.

Test Fixture:

Utilize a cantilever beam test fixture as described in ASTM E328.[14] This fixture allows for

the application of a specific initial deflection (strain).

Initial Loading:

Mount the specimen in the fixture.

Apply a load to deflect the specimen to a predetermined initial stress level. This is often

set as a percentage of the material's yield strength (e.g., 75% of the 0.2% offset yield

strength).[16]

Elevated Temperature Exposure:

Place the loaded fixture into a calibrated oven set to the desired test temperature.

Maintain a constant temperature for the duration of the test (e.g., 100, 500, 1000 hours).

Measurement of Relaxation:

At specified time intervals, remove the fixture from the oven and allow it to cool to room

temperature.

Measure the permanent set (the amount the specimen does not spring back to its original

position).

The remaining stress can be calculated from the reduction in the force required to return

the specimen to its initial deflected position.
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Data Analysis:

Plot the percentage of remaining stress as a function of time on a logarithmic scale.

This data can be used to compare the stress relaxation performance of different materials

and to predict long-term behavior.[15]
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Caption: The signaling pathway of stress relaxation in connectors.
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Caption: A logical workflow for troubleshooting connector issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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